1-(Bis(4-chloro-2-methylphenyl)methyl)piperazine

• Molecular Formula: C19H22Cl2N2
• Molecular Weight: 349.3 g/mol
• IUPAC Name: 1-[bis(4-chloro-2-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H22Cl2N2/c1-13-11-15(20)3-5-17(13)19(23-9-7-22-8-10-23)18-6-4-16(21)12-14(18)2/h3-6,11-12,19,22H,7-10H2,1-2H3
• InChI Key: SIIYKXZHBDSKIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(C2=C(C=C(C=C2)Cl)C)N3CCNCC3

Description

1-(Bis(4-chloro-2-methylphenyl)methyl)piperazine is a useful research compound. Its molecular formula is C19H22Cl2N2 and its molecular weight is 349.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(Bis(4-chloro-2-methylphenyl)methyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(Bis(4-chloro-2-methylphenyl)methyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A round bottom flask was charged with tert-butyl 4-(bis(4-chloro-2-methylphenyl)methyl)piperazine-1-carboxylate (184 mg, 409 mmol), CH2Cl2 (5 mL), and NMM (90 μL, 0.819 mmol). Cooled to 0° C. and added TMSI (70 μL, 0.491 mmol) dropwise. After 15 min at 4° C. the reaction was quenched with sat Na2CO3 and extracted with CH2Cl2 (3×). The organics were dried (Na2SO4), filtered, and concentrated. The residue was chromatographed on a silica gel column (100% CH2Cl2 to 6% 2M NH3 in MeOH) and 1-(bis(4-chloro-2-methylphenyl)methyl)piperazine (143 mg, 70%). 1H NMR 400 MHz (CDCl3) δ 7.47 (dd, J=8.4, 1.1 Hz, 2H), 7.16-7.11 (m, 1H), 7.11-7.06 (m, 2H), 4.64 (s, 1H), 2.88-2.80 (m, 4H), 2.44-2.33 (m, 5H), 2.28 (s, 7H). LCMS (ESI, m/z): 349 [M+H]+.